Cas no 196402-21-8 ((R)-1-Cyclohexylethyl isothiocyanate)

(R)-1-Cyclohexylethyl isothiocyanate structure
196402-21-8 structure
Product Name:(R)-1-Cyclohexylethyl isothiocyanate
CAS No:196402-21-8
MF:C9H15NS
MW:169.28710103035
CID:92286
PubChem ID:40424844
Update Time:2025-09-26

(R)-1-Cyclohexylethyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • (R)-1-Cyclohexylethyl isothiocyanate
    • (R)-(-)-1-Cyclohexylethyl isothiocyanate
    • [(1R)-1-isothiocyanatoethyl]cyclohexane
    • 196402-21-8
    • AKOS025294827
    • MDL： MFCD04039328
    • Inchi： 1S/C9H15NS/c1-8(10-7-11)9-5-3-2-4-6-9/h8-9H,2-6H2,1H3/t8-/m1/s1
    • InChI Key： KMMWHCFHXACMCZ-MRVPVSSYSA-N
    • SMILES： S=C=N[C@H](C)C1CCCCC1

Computed Properties

  • Exact Mass: 169.09300
  • Monoisotopic Mass: 169.09252066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1 g/cm3
  • Boiling Point: 262.2°Cat760mmHg
  • Flash Point: 113.3°C
  • Refractive Index: 1.5264
  • PSA: 44.45000
  • LogP: 3.05800
  • Sensitiveness: Moisture Sensitive
  • Solubility: Hydrolyzable

(R)-1-Cyclohexylethyl isothiocyanate Security Information

  • Hazardous Material transportation number：UN 2810
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26-S36/37/39
  • Packing Group：III
  • Hazard Level：6.1
  • HazardClass：6.1
  • PackingGroup：III
  • Risk Phrases：R20/21/22; R36/37/38
  • Packing Group：III
  • Safety Term：6.1

(R)-1-Cyclohexylethyl isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(R)-1-Cyclohexylethyl isothiocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L19976-1g
(R)-(-)-1-Cyclohexylethyl isothiocyanate, 97%
 196402-21-8 97%
1g
 ￥1328.00 2023-02-25
abcr
AB172911-1 g
(R)-(-)-1-Cyclohexylethyl isothiocyanate, 97%; .
 196402-21-8 97%
1g
 €65.20 2021-09-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R938804-250mg
(R)-(-)-1-Cyclohexylethyl isothiocyanate
 196402-21-8 97%
250mg
 ￥197.10 2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R938804-1g
(R)-(-)-1-Cyclohexylethyl isothiocyanate
 196402-21-8 97%
1g
 ￥539.10 2022-10-10

(R)-1-Cyclohexylethyl isothiocyanate Related Literature

Related Categories

196402-21-8 ((R)-1-Cyclohexylethyl isothiocyanate) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk